Cas no 2538-79-6 (1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-)

1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]- structure
2538-79-6 structure
Product Name:1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-
CAS No:2538-79-6
MF:C20H14N2O5S
MW:394.400563716888
CID:257073
PubChem ID:17341
Update Time:2025-04-19

1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-
    • (4Z)-4-[(2-hydroxynaphthalen-1-yl)hydrazono]-3-oxo-3,4-dihydronaphthalene-1-sulfonic acid
    • 3-Hydroxy-4-((2-hydroxynaphthyl)azo)naphthalene-1-sulphonic acid
    • 3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]naphthalene-1-sulfonic acid
    • NCI60_003954
    • 1-(2-hydroxy-1-naphthy-lazo)-2-naphthol-4-sulfonic acid
    • DTXSID80862981
    • CHEMBL124855
    • NCI60_004126
    • SCHEMBL19322477
    • 3-Hydroxy-4-(2-hydroxy-naphthalen-1-ylazo)-naphthalene-1-sulfonic acid anion
    • BDBM50105977
    • 3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-1-naphthalenesulfonic acid
    • NS00006295
    • 3-Hydroxy-4-(2-hydroxy-naphthalen-1-ylazo)-naphthalene-1-sulfonic acid
    • SCHEMBL3010602
    • 2538-79-6
    • EINECS 219-808-1
    • 3-hydroxy-4-[(2-hydroxynaphthalen-1-yl)diazenyl]naphthalene-1-sulfonic acid
    • ZMLWOOMWRCRLCH-UHFFFAOYSA-N
    • 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-hydroxy-1-naphthylazo)-
    • Inchi: 1S/C20H14N2O5S/c23-16-10-9-12-5-1-2-6-13(12)19(16)21-22-20-15-8-4-3-7-14(15)18(11-17(20)24)28(25,26)27/h1-11,23-24H,(H,25,26,27)/b22-21+
    • InChI Key: ZMLWOOMWRCRLCH-QURGRASLSA-N
    • SMILES: S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1=C(C=CC2C=CC=CC=21)O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 394.06242
  • Monoisotopic Mass: 394.062342
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 785
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.5
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.715
  • PSA: 119.55

1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]- Related Literature

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